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Compound of Interest

Compound Name: Fexofenadine-d3

Cat. No.: B12400786

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of Fexofenadine-
d3 for research purposes. It also includes detailed experimental protocols for its use,
particularly in pharmacokinetic studies, and visual representations of relevant biological
pathways and experimental workflows.

Introduction to Fexofenadine-d3 in Research

Fexofenadine, a second-generation antihistamine, is a selective H1 receptor antagonist used to
treat allergic rhinitis and chronic idiopathic urticaria.[1] Its deuterated analog, Fexofenadine-
d3, serves as an invaluable tool in research, primarily as an internal standard in quantitative
bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS). The stable
isotope label allows for precise and accurate quantification of fexofenadine in complex
biological matrices by minimizing variations during sample preparation and analysis.

Commercial Suppliers of Fexofenadine-d3

The availability of high-purity Fexofenadine-d3 is crucial for reliable experimental outcomes.
Several commercial suppliers offer this compound for research use. The following table
summarizes key information for some of these suppliers. Please note that pricing is often
available upon request and can vary based on quantity and purity.
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Supplier

Product
Name

Catalog
Number

Purity

Available
Quantities

Notes

MedchemExp
ress

Fexofenadine
-d3

HY-B0801S2

Not specified

1 mg, 5 mg,
10 mg

Deuterium
labeled
Fexofenadine
. For
research use
only.[2][3][4]

Simson

Pharma

Fexofenadine
-d10 HCI

Not specified

>98%

Inquire

Offers
Fexofenadine
-d10;
availability of
Fexofenadine
-d3 should be

confirmed by

inquiry.[5]

Sussex

Research

Fexofenadine
-d10 HCI

S1060040

>95% (HPLC)

Inquire

Specializes in
deuterated
standards;
offers
Fexofenadine
-d10. Inquire
for
Fexofenadine
-d3.[6]

Tocris

Bioscience

Fexofenadine
HCI

2429

>99% (HPLC)

10 mg, 50 mg

Offers non-
deuterated
Fexofenadine
HCI. Inquire
for
deuterated

analogs.[7]

Thermo

Scientific

Fexofenadine
HCI

J63262

>=97.5%
(HPLC)

100mg, 149

Offers non-
deuterated

Fexofenadine
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HCI. Inquire
for
deuterated

analogs.[8][9]

Offers non-
deuterated
] Fexofenadine
Fexofenadine ) )
Lab Pro Inc. Hel F0698-5G Min. 98.0% 5¢9 HCI. Inquire
for
deuterated

analogs.[10]

Experimental Protocols: Quantification of
Fexofenadine using Fexofenadine-d3 as an Internal
Standard by LC-MS/MS

This section outlines a typical experimental protocol for the quantification of fexofenadine in
human plasma using Fexofenadine-d3 as an internal standard (1S). This method is commonly
employed in pharmacokinetic studies.

Materials and Reagents

» Fexofenadine reference standard

o Fexofenadine-d3 (Internal Standard)

e Human plasma (with anticoagulant, e.g., K2ZEDTA)
o Acetonitrile (ACN), HPLC grade

e Methanol (MeOH), HPLC grade

e Formic acid, LC-MS grade

o Water, deionized or HPLC grade
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e Microcentrifuge tubes

e Autosampler vials

Sample Preparation (Protein Precipitation)

e Thaw plasma samples and standards at room temperature.
o Vortex the samples to ensure homogeneity.

 In a clean microcentrifuge tube, add 100 uL of plasma sample, calibration standard, or
quality control sample.

e Add 200 pL of a working solution of Fexofenadine-d3 in acetonitrile (e.g., 100 ng/mL).
» Vortex the mixture for 30 seconds to precipitate proteins.

e Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

o Carefully transfer the supernatant to a clean autosampler vial.

e Inject an aliquot (e.g., 5-10 pL) into the LC-MS/MS system.

Liquid Chromatography Conditions

e Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 pm)
» Mobile Phase A: 0.1% Formic acid in water
» Mobile Phase B: 0.1% Formic acid in acetonitrile
» Flow Rate: 0.4 mL/min
o Gradient:
o 0-0.5 min: 20% B

o 0.5-2.5 min: 20% to 80% B
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o 2.5-3.0 min: 80% B
o 3.0-3.1 min: 80% to 20% B
o 3.1-5.0 min: 20% B (re-equilibration)

e Column Temperature: 40°C

Mass Spectrometry Conditions

 lonization Mode: Electrospray lonization (ESI), Positive
e Scan Type: Multiple Reaction Monitoring (MRM)
 MRM Transitions:

o Fexofenadine: Q1: 502.3 m/z -> Q3: 466.2 m/z

o Fexofenadine-d3: Q1: 505.3 m/z -> Q3: 469.2 m/z

e lon Source Parameters: Optimize for the specific instrument (e.g., Gas Temp: 350°C, Gas
Flow: 10 L/min, Nebulizer: 45 psi, Capillary Voltage: 4000 V).

Visualizations
Histamine H1 Receptor Signhaling Pathway

Fexofenadine exerts its therapeutic effect by blocking the histamine H1 receptor. The diagram
below illustrates the signaling cascade initiated by histamine binding to its H1 receptor, which
fexofenadine inhibits.
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Caption: Histamine H1 receptor signaling pathway and the inhibitory action of Fexofenadine.

Experimental Workflow for a Pharmacokinetic Study

The following diagram outlines the typical workflow for a pharmacokinetic study involving the
analysis of fexofenadine in plasma samples using Fexofenadine-d3 as an internal standard.
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Caption: Workflow for a typical pharmacokinetic study of Fexofenadine.
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Conclusion

Fexofenadine-d3 is an essential research tool for the accurate quantification of fexofenadine
in biological samples. This guide provides a starting point for sourcing this compound and
offers a foundational experimental protocol for its use in LC-MS/MS-based pharmacokinetic
studies. The provided diagrams of the histamine H1 receptor signaling pathway and a typical
experimental workflow offer visual aids for understanding the mechanism of action and the
practical application of Fexofenadine-d3 in a research setting. For the most current product
availability and pricing, it is recommended to contact the suppliers directly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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